(2S,3R,4S,5S,6R)-2-[7-Hydroxy-2-(4-hydroxyphenyl)-3-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• CAS No.: 17334-58-6
• Product Name: (2S,3R,4S,5S,6R)-2-[7-Hydroxy-2-(4-hydroxyphenyl)-3-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Molecular Formula: C27H31CIO15
• Molecular Weight: 631 g/mol
• IUPAC Name: 2-[7-hydroxy-2-(4-hydroxyphenyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• Standard InChI: InChI=1S/C27H30O15.ClH/c28-8-17-19(32)21(34)23(36)26(41-17)39-15-6-12(31)5-14-13(15)7-16(25(38-14)10-1-3-11(30)4-2-10)40-27-24(37)22(35)20(33)18(9-29)42-27;/h1-7,17-24,26-29,32-37H,8-9H2,(H-,30,31);1H
• Standard InChIKey: DIRROHKULXIUCB-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O.[Cl-]
• SMILES: C1=CC(=CC=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)O.[Cl-]
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)O.[Cl-]
• Melting Point: 180°C
• Physical Description: Solid
• Description: Pelargonin, also known as monardin or punicin, belongs to the class of organic compounds known as anthocyanidin-5-o-glycosides. These are phenolic compounds containing one anthocyanidin moiety which is O-glycosidically linked to a carbohydrate moiety at the C5-position. Pelargonin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, pelargonin is primarily located in the cytoplasm. Outside of the human body, pelargonin can be found in a number of food items such as common bean, rose hip, pomegranate, and yellow wax bean. This makes pelargonin a potential biomarker for the consumption of these food products.
• Synonyms: Pelargonidin-3,5-diglucoside chloride
• PubChem Compound: 13988280
• Last Modified: Nov 11 2021